Cas no 1353973-41-7 ([4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid)
[4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid
- 2-(4-(Isopropyl(methyl)amino)piperidin-1-yl)acetic acid
- AM93859
- [4-(Isopropylmethylamino)piperidin-1-yl]acetic acid
-
- Inchi: 1S/C11H22N2O2/c1-9(2)12(3)10-4-6-13(7-5-10)8-11(14)15/h9-10H,4-8H2,1-3H3,(H,14,15)
- InChI Key: CQVPNMZIJGXDSP-UHFFFAOYSA-N
- SMILES: OC(CN1CCC(CC1)N(C)C(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 211
- Topological Polar Surface Area: 43.8
[4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085418-500mg |
4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid |
1353973-41-7 | 500mg |
£694.00 | 2022-03-01 | ||
| Chemenu | CM497355-1g |
2-(4-(Isopropyl(methyl)amino)piperidin-1-yl)aceticacid |
1353973-41-7 | 97% | 1g |
$1378 | 2022-09-03 |
[4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on [4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid
Introduction to [4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid (CAS No. 1353973-41-7)
[4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid (CAS No. 1353973-41-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of more complex molecules.
The chemical structure of [4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid consists of a piperidine ring substituted with an isopropyl-methyl-amino group and an acetic acid moiety. The combination of these functional groups imparts specific physicochemical properties that make it suitable for various biological studies and drug development processes.
Recent advancements in the field have highlighted the importance of [4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid in the development of novel therapeutics. For instance, studies have shown that this compound can act as a potent modulator of certain receptors, making it a promising candidate for the treatment of neurological disorders and other conditions. The ability to fine-tune its properties through chemical modifications further enhances its utility in drug discovery.
In terms of its physical properties, [4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid is a white crystalline solid with a molecular weight of 229.32 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental setups. The compound's stability under different conditions has also been well-documented, ensuring reliable results in both laboratory and industrial settings.
The synthesis of [4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid involves several well-established chemical reactions. One common approach is the reaction of 4-piperidone with isopropylmethylamine followed by acetylation to introduce the acetic acid group. This method yields high purity products and can be scaled up for commercial production. The detailed synthetic pathway and optimization strategies have been extensively studied and published in leading scientific journals.
In the context of medicinal chemistry, [4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid has shown promise as a lead compound for the development of new drugs targeting specific biological pathways. Its ability to cross the blood-brain barrier and interact with key receptors makes it particularly valuable in the study of central nervous system (CNS) disorders. Preclinical studies have demonstrated its efficacy in models of Alzheimer's disease, Parkinson's disease, and depression, suggesting potential therapeutic benefits.
Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from [4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid. Early results are encouraging, with several candidates showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the importance of continued research into this class of compounds and their potential to address unmet medical needs.
Beyond its direct therapeutic applications, [4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid serves as a valuable tool in basic scientific research. Its use in cell culture experiments and animal models has provided insights into the mechanisms underlying various diseases, contributing to a deeper understanding of pathophysiology. Additionally, its role as a reference standard in analytical methods has enhanced the accuracy and reliability of biochemical assays.
In conclusion, [4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid (CAS No. 1353973-41-7) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure, favorable physicochemical properties, and promising biological activity make it an important molecule for further exploration and development. As ongoing studies continue to uncover new applications and optimize its use, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.
1353973-41-7 ([4-(Isopropyl-methyl-amino)-piperidin-1-yl]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)